(R)-1-(2,6-DIFLUOROPHENYL)PROPAN-1-AMINE hydrochloride
Overview
Description
(R)-1-(2,6-DIFLUOROPHENYL)PROPAN-1-AMINE hydrochloride, also known as Duloxetine hydrochloride, is a chemical compound that belongs to the class of serotonin-norepinephrine reuptake inhibitors (SNRIs). It is used as an antidepressant and is approved by the FDA for the treatment of major depressive disorder, generalized anxiety disorder, fibromyalgia, neuropathic pain, and chronic musculoskeletal pain.
Scientific Research Applications
Environmental Applications and Remediation
PFAS Removal
Amine-functionalized sorbents, which could include derivatives of (R)-1-(2,6-DIFLUOROPHENYL)PROPAN-1-AMINE, have shown promise in removing perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water supplies. These sorbents operate through electrostatic interactions, hydrophobic interactions, and their specific morphology, offering alternative solutions for PFAS control in municipal water and wastewater treatments (Ateia et al., 2019).
Adsorption Mechanisms
The study of adsorption behaviors of various compounds on amine-functionalized materials has broadened the understanding of mechanisms that could include interactions with derivatives of (R)-1-(2,6-DIFLUOROPHENYL)PROPAN-1-AMINE. Specifically, amines with their functional groups offer high adsorption capacity, particularly for perfluorinated compounds, indicating their potential in environmental remediation efforts (Du et al., 2014).
Material Science and Polymer Applications
Polymerization Initiators
Amines, potentially including (R)-1-(2,6-DIFLUOROPHENYL)PROPAN-1-AMINE derivatives, serve as initiators in the polymerization of cyclic esters. This application demonstrates their role in developing bio-based polymers, offering insights into the synthesis and structural control of polymers for various uses (Duda et al., 2005).
Biochemical and Biomedical Research
Amine-Functionalized MOFs
Amine-functionalized metal–organic frameworks (MOFs) have been explored for their unique properties, including CO2 capture. Given the structural diversity and functionalization possibilities, derivatives of (R)-1-(2,6-DIFLUOROPHENYL)PROPAN-1-AMINE could potentially enhance MOFs for applications in catalysis and gas separation processes (Lin et al., 2016).
Analytical Chemistry and Chemical Analysis
Chitosan Applications
Chitosan's antimicrobial potential is significantly influenced by its amine groups, which can chelate metal ions and interact with various substances. Research into amine-functionalized compounds, including (R)-1-(2,6-DIFLUOROPHENYL)PROPAN-1-AMINE derivatives, could further enhance the understanding and application of chitosan in water treatment, food preservation, and biomedical materials (Guibal et al., 2006).
properties
IUPAC Name |
(1R)-1-(2,6-difluorophenyl)propan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11F2N.ClH/c1-2-8(12)9-6(10)4-3-5-7(9)11;/h3-5,8H,2,12H2,1H3;1H/t8-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UGDJAJVQNBJWQB-DDWIOCJRSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=C(C=CC=C1F)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H](C1=C(C=CC=C1F)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClF2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60704239 |
Source
|
| Record name | (1R)-1-(2,6-Difluorophenyl)propan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60704239 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1313593-60-0, 1217449-47-2 |
Source
|
| Record name | Benzenemethanamine, α-ethyl-2,6-difluoro-, hydrochloride (1:1), (αR)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1313593-60-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (1R)-1-(2,6-Difluorophenyl)propan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60704239 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (1R)-1-(2,6-difluorophenyl)propan-1-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | (1R)-1-(2,6-difluorophenyl)propan-1-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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